Cas no 1805562-63-3 (1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene)

1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene is a fluorinated aromatic compound featuring a unique combination of trifluoromethyl, difluoromethoxy, and iodine substituents. Its highly electron-withdrawing groups enhance reactivity in cross-coupling reactions, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The iodine moiety facilitates further functionalization via metal-catalyzed coupling, while the fluorinated groups contribute to improved metabolic stability and lipophilicity in derived compounds. This compound is particularly useful in the development of fluorinated bioactive molecules, where its structural motifs can influence binding affinity and pharmacokinetics. Its stability under typical reaction conditions ensures reliable performance in synthetic applications.
1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene structure
1805562-63-3 structure
Product Name:1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene
CAS No:1805562-63-3
MF:C9H3F8IO
MW:406.011223077774
CID:4964403
Update Time:2025-10-29

1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene
    • Inchi: 1S/C9H3F8IO/c10-7(11)19-3-1-4(8(12,13)14)6(5(18)2-3)9(15,16)17/h1-2,7H
    • InChI Key: GSMWTVPRVMVDTF-UHFFFAOYSA-N
    • SMILES: IC1=CC(=CC(C(F)(F)F)=C1C(F)(F)F)OC(F)F

Computed Properties

  • Exact Mass: 405.91009 g/mol
  • Monoisotopic Mass: 405.91009 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 406.01
  • XLogP3: 5.3
  • Topological Polar Surface Area: 9.2

1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013034598-1g
1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene
1805562-63-3 97%
1g
1,549.60 USD 2021-06-22

Additional information on 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene

Introduction to 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene (CAS No. 1805562-63-3)

1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene (CAS No. 1805562-63-3) is a highly specialized compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in various advanced research and development activities.

The molecular formula of 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene is C11H4F8I1O1. The presence of multiple fluorine atoms and an iodine atom imparts distinct chemical and physical properties to this compound, making it a valuable reagent in synthetic organic chemistry. The difluoromethoxy group further enhances its reactivity and stability, which are crucial for its applications in drug discovery and material synthesis.

In the realm of medicinal chemistry, 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene has shown promise as a building block for the synthesis of novel pharmaceuticals. Recent studies have highlighted its potential in the development of targeted therapies for various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of this compound exhibit potent anticancer activity against several types of cancer cells, including breast and lung cancer. The unique electronic properties of the trifluoromethyl and difluoromethoxy groups contribute to the enhanced binding affinity and selectivity of these derivatives to specific cellular targets.

Beyond medicinal applications, 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene is also being explored for its potential in materials science. Its high thermal stability and chemical inertness make it suitable for use in the synthesis of advanced polymers and coatings. A recent paper in Advanced Materials (2022) reported the successful incorporation of this compound into polymer matrices, resulting in materials with improved mechanical strength and resistance to environmental degradation. These properties are particularly valuable in industries such as electronics and aerospace, where high-performance materials are essential.

The synthesis of 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene involves a series of well-defined chemical reactions. Typically, the process begins with the reaction of 1,2-difluoro-4-iodobenzene with triflic anhydride to form the triflate intermediate. Subsequent treatment with difluoroacetic acid followed by dehydrohalogenation yields the final product. This synthetic route is highly reproducible and scalable, making it suitable for both laboratory-scale research and industrial production.

The safety profile of 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene has been extensively evaluated. While it is generally considered safe for use in controlled laboratory settings, appropriate handling procedures should be followed to minimize exposure risks. Standard personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when handling this compound. Additionally, proper ventilation is recommended to prevent inhalation of vapors.

In conclusion, 1,2-Bis(trifluoromethyl)-5-(difluoromethoxy)-3-iodobenzene (CAS No. 1805562-63-3) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new potential uses for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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